Cas no 899961-56-9 (N'-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide)

• Product Name: N'-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide
• CAS No: 899961-56-9
• MF: C₁₇H₂₀N₄O₅S
• MW: 392.429502487183
• CID: 5489429
• Update Time: 2025-10-28

N'-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(4-methoxyphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-propyloxamide
• N'-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide

• Inchi： 1S/C17H20N4O5S/c1-3-8-18-16(22)17(23)19-15-13-9-27(24,25)10-14(13)20-21(15)11-4-6-12(26-2)7-5-11/h4-7H,3,8-10H2,1-2H3,(H,18,22)(H,19,23)
• InChI Key： XWPJDAZAYUOMQN-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)C(NC1N(C2=CC=C(OC)C=C2)N=C2CS(=O)(=O)CC2=1)=O

Additional information on N'-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide

Introduction to N'-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide (CAS No. 899961-56-9)

N'-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide, identified by its CAS number 899961-56-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential biological activities. The presence of a thiophene ring system combined with a pyrazole moiety creates a framework that is conducive to various chemical modifications and biological interactions.

The compound's structure includes several key functional groups that contribute to its reactivity and potential applications. The 4-methoxyphenyl substituent on the thiophene ring introduces a hydrophobic region while the methoxy group provides a site for further functionalization. The 5,5-dioxo group indicates the presence of a highly electrophilic center, which can participate in nucleophilic additions or condensation reactions. Additionally, the pyrazole ring is known for its versatility in medicinal chemistry, often serving as a scaffold for bioactive molecules.

In recent years, there has been growing interest in heterocyclic compounds for their potential therapeutic applications. The combination of a thiophene and pyrazole ring system in N'-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide makes it an attractive candidate for further investigation. Studies have shown that such molecules can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The structural features of N'-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide allow for modifications that can enhance its binding affinity to biological targets. For instance, the electrophilic center at the 5,5-dioxo position can be used to introduce various pharmacophores that interact with enzymes or receptors.

The synthesis of this compound involves several steps that highlight the expertise required in organic chemistry. The construction of the thiophene ring system followed by the introduction of the pyrazole moiety requires precise control over reaction conditions. Additionally, the installation of the N-propylethanediamide group necessitates careful consideration to ensure optimal yield and purity. These synthetic challenges underscore the importance of advanced chemical techniques in producing such complex molecules.

Evaluation of N'-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide in vitro has revealed promising results. Preliminary studies indicate that it can inhibit the activity of certain enzymes involved in inflammatory pathways. This finding aligns with current trends in drug development aimed at modulating inflammatory responses through targeted molecular interactions.

The compound's potential as an anti-inflammatory agent is particularly intriguing given the high prevalence of inflammatory diseases worldwide. By targeting specific enzymatic pathways, N'-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide could offer a novel therapeutic approach with fewer side effects compared to existing treatments.

Beyond its anti-inflammatory properties, this molecule also shows promise in other therapeutic areas. For example, its structural similarity to known antimicrobial agents suggests that it may exhibit similar activity against bacterial and fungal pathogens. Furthermore, the presence of multiple functional groups provides opportunities for designing derivatives with enhanced efficacy and selectivity.

The development of new drugs often involves iterative optimization based on structural modifications and biological testing. N'-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide serves as a valuable starting point for such endeavors. By systematically altering its chemical framework while maintaining key pharmacophoric elements,